Cas no 1695787-52-0 (3-methyl-3-(oxan-3-yl)butanoic acid)
1695787-52-0 structure
Product Name:3-methyl-3-(oxan-3-yl)butanoic acid
CAS No:1695787-52-0
Molecular Formula:C10H18O3
Molecular Weight:186.248123645782
CID:6064116
PubChem ID:107138051
3-methyl-3-(oxan-3-yl)butanoic acid Properties
Names and Identifiers
-
- 3-methyl-3-(oxan-3-yl)butanoic acid
- EN300-1840479
- 1695787-52-0
-
- InChIKey： RHHOGPLJFQCPCG-UHFFFAOYSA-N
- Inchi： 1S/C10H18O3/c1-10(2,6-9(11)12)8-4-3-5-13-7-8/h8H,3-7H2,1-2H3,(H,11,12)
- SMILES： O1CCCC(C1)C(C)(C)CC(=O)O
Computed Properties
- Exact Mass: 186.125594432g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 186.125594432g/mol
- Heavy Atom Count: 13
- Complexity: 187
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
3-methyl-3-(oxan-3-yl)butanoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840479-0.05g |
3-methyl-3-(oxan-3-yl)butanoic acid |
1695787-52-0 | 0.05g |
$1091.0 | 2023-09-19 |
3-methyl-3-(oxan-3-yl)butanoic acid Related Literature
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Ying Li,Yujie Chen,Kaiyuan Wang,Yufeng Zhou,Wei Wei,Yuanjian Zhang,Songqin Liu New J. Chem., 2023,47, 11222-11231
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Gilles B. Desmet,Maarten. K. Sabbe,Pieter Espeel,Sensu Celasun,Guy B. Marin,Filip E. Du Prez,Marie-Françoise Reyniers Polym. Chem., 2017,8, 1341-1352
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Govind V. Kaigala,Sunny Ho,Roel Penterman,Christopher J. Backhouse Lab Chip, 2007,7, 384-387
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Somdutta Mukherjee,Palash Swarnakar,Shilpa Sanwlani,Sukalyan Dash,Amritendu Roy Mater. Adv., 2022,3, 3980-3988
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Ana Jerše,Kristina Mervič,Johannes Teun van Elteren,Vid Simon Šelih,Martin Šala Analyst, 2022,147, 5293-5299
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T. Fukushima,A. Stroppa,S. Picozzi,J. M. Perez-Mato Phys. Chem. Chem. Phys., 2011,13, 12186-12190
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Jing-Ling Zhu,Kerh Li Liu,Zhongxing Zhang,Xian-Zheng Zhang Chem. Commun., 2011,47, 12849-12851
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Mehmet C. Tarhan,Yslam Orazov,Stanislav L. Karsten,Hiroyuki Fujita Lab Chip, 2013,13, 3217-3224
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Ju Ho Lee,Se Hwan Oh,Sun Young Jeong,Yun Chan Kang,Jung Sang Cho Nanoscale, 2018,10, 21483-21491
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